1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(2-methoxyphenyl)piperazine
Description
The compound 1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(2-methoxyphenyl)piperazine features a pyrazolo[1,5-a]pyrazine core substituted at position 2 with a 3,4-dimethylphenyl group and at position 4 with a 4-(2-methoxyphenyl)piperazine moiety. This structure combines aromatic heterocyclic elements with a piperazine linker, a design common in medicinal chemistry for targeting central nervous system receptors or enzymes . The 2-methoxyphenyl group on piperazine may enhance solubility and modulate electronic interactions with biological targets compared to halogenated analogs .
Properties
IUPAC Name |
2-(3,4-dimethylphenyl)-4-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27N5O/c1-18-8-9-20(16-19(18)2)21-17-23-25(26-10-11-30(23)27-21)29-14-12-28(13-15-29)22-6-4-5-7-24(22)31-3/h4-11,16-17H,12-15H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAXGZSYCLMDLDW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NN3C=CN=C(C3=C2)N4CCN(CC4)C5=CC=CC=C5OC)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27N5O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structural Analogs
Core Structure Variations
The pyrazolo[1,5-a]pyrazine core differentiates the target compound from analogs with pyrazolo[1,5-a]pyrimidine or pyrazolo[3,4-d]pyrimidine scaffolds (e.g., compounds in and ). For instance:
- Pyrazolo[1,5-a]pyrimidine analogs (e.g., compound 14h in ) replace the pyrazine ring with a pyrimidine, altering nitrogen positioning and electronic properties. This modification can affect binding affinity to targets like cystic fibrosis transmembrane conductance regulator (CFTR) .
- Pyrazolo[3,4-d]thiazolo[3,2-a]pyrimidinones () introduce additional fused rings, increasing molecular rigidity but reducing synthetic accessibility .
Piperazine Substituent Effects
The 4-(2-methoxyphenyl)piperazine group is a critical pharmacophore. Key comparisons include:
a) Halogen vs. Methoxy Substitution
- The molecular weight difference (401.48 g/mol for fluorine vs. ~415 g/mol for methoxy) may influence pharmacokinetics .
- 4-Chlorophenyl/4-fluorophenyl analogs (e.g., G430-1277 in ): Halogenated derivatives are common in drug screening due to their metabolic stability, but the methoxy group in the target compound could improve aqueous solubility .
b) Piperazine N-Substituent Diversity
- Alkyl and aryloxyethyl chains (e.g., HBK14-HBK19 in ): Modifications like (2,6-dimethylphenoxy)ethoxyethyl groups increase lipophilicity, which may enhance blood-brain barrier penetration but reduce solubility .
- Sulfonyl and acetyl groups (e.g., ): Introducing sulfonyl groups (e.g., mesitylsulfonyl) can alter metabolic stability and target selectivity .
Structural and Physicochemical Data Table
Implications for Drug Design
- Solubility vs. Bioavailability : The 2-methoxyphenyl group may balance solubility and membrane permeability better than halogenated analogs, making the target compound a candidate for oral administration .
- Target Selectivity : Piperazine substituents influence receptor binding; the methoxy group’s electron-donating nature could favor interactions with serotonin or dopamine receptors, as seen in related piperazine derivatives .
- Synthetic Optimization : Lessons from high-purity analogs (e.g., 14h) suggest that optimizing reaction conditions (e.g., solvent, coupling reagents) is critical for scalability .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
